N-(2,4-difluorophenyl)-N'-(2,2-diphenylethyl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(2,2-diphenylethyl)urea
• InChI: InChI=1S/C21H18F2N2O/c22-17-11-12-20(19(23)13-17)25-21(26)24-14-18(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-13,18H,14H2,(H2,24,25,26)
• InChI Key: GFOCSIQKPDQCDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C21H18F2N2O
• Molecular Weight: 352.4 g/mol

Description

N-(2,4-difluorophenyl)-N'-(2,2-diphenylethyl)urea, commonly known as Diflubenzuron, is a chemical compound that has been widely used as an insecticide in agriculture and forestry. It is a white powder that is insoluble in water but soluble in organic solvents. Diflubenzuron is a member of the benzoylurea family of insecticides, which act by disrupting the growth and development of insect larvae.

Mechanism of Action

Diflubenzuron acts by inhibiting the synthesis of chitin, a key component of the exoskeleton of insects. It disrupts the growth and development of insect larvae by preventing them from molting and forming a new exoskeleton. This leads to the death of the insect larvae.
Biochemical and Physiological Effects:
Diflubenzuron has been shown to have a low toxicity to mammals and birds. However, it can be toxic to aquatic organisms, such as fish and crustaceans, if it enters waterways. Diflubenzuron has also been shown to have a negative impact on non-target insect species, such as honeybees and butterflies.

Advantages and Limitations for Lab Experiments

Diflubenzuron has several advantages for lab experiments, including its low toxicity to mammals and its ability to control a wide range of insect pests. However, its negative impact on non-target insect species and its potential environmental impact must be taken into consideration.

Future Directions

There are several future directions for research on Diflubenzuron. One potential area of research is the development of more environmentally friendly insecticides that have a lower impact on non-target species. Another area of research is the potential use of Diflubenzuron in cancer treatment, due to its ability to inhibit cell growth and division. Finally, there is a need for further research on the potential environmental impact of Diflubenzuron and its potential to enter waterways and impact aquatic organisms.

Scientific Research Applications

Diflubenzuron has been extensively studied for its insecticidal properties and its potential use in pest control. It has been used to control a wide range of insect pests, including caterpillars, beetles, and mosquitoes. In addition to its insecticidal properties, Diflubenzuron has also been studied for its potential use in cancer treatment, due to its ability to inhibit cell growth and division.